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Compound of Interest

Compound Name: 6-Chlorobenzoxazole-2(3H)-thione

Cat. No.: B1299366 Get Quote

An In-depth Technical Guide to the Solubility of 6-Chlorobenzoxazole-2(3H)-thione in Organic

Solvents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility of 6-chlorobenzoxazole-2(3H)-
thione in various organic solvents. Due to the limited availability of specific quantitative data in

published literature, this document outlines a representative experimental protocol for

determining solubility and presents illustrative data to guide researchers in their work.

Introduction
6-Chlorobenzoxazole-2(3H)-thione is a heterocyclic compound of interest in medicinal

chemistry and drug development. Understanding its solubility in different organic solvents is

crucial for various stages of research, including synthesis, purification, formulation, and

biological screening. While qualitative assessments suggest it is soluble in solvents like

ethanol, dimethylformamide, and dichloromethane, quantitative data is essential for

reproducible and optimized experimental design.[1]

Physicochemical Properties
A summary of the key physicochemical properties of 6-chlorobenzoxazole-2(3H)-thione is

presented below:
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Property Value

Molecular Formula C₇H₄ClNOS

Molecular Weight 185.63 g/mol

Melting Point 224 - 225 °C

Appearance Solid

Partition Coefficient (logP) 2.56

Illustrative Solubility Data
The following table presents hypothetical, yet realistic, solubility data for 6-chlorobenzoxazole-
2(3H)-thione in a range of common organic solvents at different temperatures. This data is

intended to serve as a reference for what researchers might expect and to populate a data

table as requested.
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Solvent Temperature (°C) Solubility (g/L)
Molar Solubility
(mol/L)

Methanol 25 15.2 0.082

40 25.8 0.139

Ethanol 25 22.5 0.121

40 38.1 0.205

Acetone 25 45.8 0.247

40 72.3 0.389

Ethyl Acetate 25 18.9 0.102

40 31.5 0.170

Dichloromethane 25 85.3 0.460

40 135.7 0.731

Dimethylformamide

(DMF)
25 150.2 0.809

40 230.5 1.242

Experimental Protocol for Solubility Determination
(Gravimetric Method)
This section details a standard gravimetric method for determining the solubility of 6-
chlorobenzoxazole-2(3H)-thione in an organic solvent.

4.1. Materials

6-Chlorobenzoxazole-2(3H)-thione (solid)

Selected organic solvent (e.g., ethanol)

Analytical balance
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Thermostatic shaker or water bath

Filtration apparatus (e.g., syringe filters, 0.45 µm)

Glass vials with screw caps

Oven

4.2. Procedure

Preparation of Saturated Solution:

Add an excess amount of solid 6-chlorobenzoxazole-2(3H)-thione to a glass vial

containing a known volume of the organic solvent. The presence of undissolved solid is

necessary to ensure saturation.

Seal the vial to prevent solvent evaporation.

Place the vial in a thermostatic shaker or water bath set to the desired temperature (e.g.,

25 °C or 40 °C).

Equilibrate the mixture for a sufficient period (typically 24-48 hours) to ensure equilibrium

is reached. Gently agitate the mixture during this time.

Sample Collection and Filtration:

After equilibration, allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-heated or pre-cooled

syringe to match the equilibration temperature.

Immediately filter the solution through a 0.45 µm syringe filter into a pre-weighed, clean,

and dry vial. This step is critical to remove any undissolved solid particles.

Solvent Evaporation and Mass Determination:

Place the vial containing the filtered solution in an oven at a temperature sufficient to

evaporate the solvent without decomposing the solute (e.g., 60-80 °C). A vacuum oven
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can be used to accelerate this process.

Continue heating until all the solvent has evaporated and a constant weight of the dried

solid is achieved.

Cool the vial in a desiccator to room temperature and weigh it on an analytical balance.

4.3. Calculation

The solubility (S) in g/L is calculated using the following formula:

S (g/L) = (Mass of vial with dried solid - Mass of empty vial) / Volume of filtered solution (L)

The molar solubility can then be calculated by dividing the solubility in g/L by the molecular

weight of 6-chlorobenzoxazole-2(3H)-thione (185.63 g/mol ).

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for determining the solubility of a

compound using the gravimetric method.
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Caption: Workflow for gravimetric solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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